Cas no 900175-51-1 (Phenol, 4-fluoro-2-methyl-, carbonate (2:1))

• Product Name: Phenol, 4-fluoro-2-methyl-, carbonate (2:1)
• CAS No: 900175-51-1
• MF: C₁₅H₁₆F₂O₅
• MW: 314.281352043152
• CID: 796357
• PubChem ID: 71430675
• Update Time: 2025-04-19

Phenol, 4-fluoro-2-methyl-, carbonate (2:1) Chemical and Physical Properties

Names and Identifiers

• Phenol, 4-fluoro-2-methyl-, carbonate (2:1)
• carbonic acid,4-fluoro-2-methylphenol
• DTXSID30849287
• C15H16F2O5
• Carbonic acid--4-fluoro-2-methylphenol (1/2)
• 900175-51-1
• carbonic acid;4-fluoro-2-methylphenol

• Inchi： 1S/2C7H7FO.CH2O3/c2*1-5-4-6(8)2-3-7(5)9;2-1(3)4/h2*2-4,9H,1H3;(H2,2,3,4)
• InChI Key： PACFWGNXHVUZOR-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C)C=1)O.FC1C=CC(=C(C)C=1)O.OC(=O)O

Computed Properties

• Exact Mass: 314.09657993g/mol
• Monoisotopic Mass: 314.09657993g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 0
• Complexity: 121
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 98Ų